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Compound of Interest

Compound Name: Ethyl 2-(3-oxocyclopentyl)acetate

CAS No.: 62457-60-7

Cat. No.: B2879938 Get Quote

Ethyl 2-(3-oxocyclopentyl)acetate (CAS No. 62457-60-7), a keto-ester featuring a five-

membered carbocyclic ring, is a pivotal intermediate in the landscape of organic synthesis. Its

bifunctional nature, containing both a ketone and an ester moiety, allows for a diverse range of

chemical transformations. This makes it a valuable synthon, particularly in the fields of

medicinal chemistry and drug development, where the cyclopentane scaffold is a common

motif in biologically active molecules. This guide provides researchers, scientists, and drug

development professionals with a comprehensive overview of the commercial landscape,

quality considerations, and key applications of this important chemical intermediate.

Commercial Availability and Sourcing
Sourcing high-quality starting materials is a critical first step in any research and development

campaign. Ethyl 2-(3-oxocyclopentyl)acetate is available from a number of specialized

chemical suppliers. The choice of supplier often depends on the required scale, purity, and

documentation (e.g., Certificate of Analysis).
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Supplier CAS Number Typical Purity Notes

ChemicalBook 62457-60-7 Varies by listing

An online platform

connecting various

global suppliers.[1]

ShangHai AmK

Pharmaceutical

Technology Co., Ltd.

62457-60-7 Inquiry required
Listed as a supplier on

ChemicalBook.[1]

Note: The availability and specifications of this compound can vary. Researchers should always

request a detailed Certificate of Analysis (CoA) from the supplier before purchase to confirm

identity and purity.

Chemical Identity and Properties
A thorough understanding of the compound's properties is essential for its effective use.

Chemical Name: Ethyl 2-(3-oxocyclopentyl)acetate[1][2]

Synonyms: 3-Oxocyclopentaneacetic acid ethyl ester, Ethyl 3-oxocyclopentaneacetate[1]

CAS Number: 62457-60-7[1][2]

Molecular Formula: C₉H₁₄O₃[1][2]

Molecular Weight: 170.21 g/mol [1][2]

Appearance: Typically a liquid

Storage Conditions: Recommended to be sealed in a dry environment at room temperature.

[1]

Caption: Chemical structure of Ethyl 2-(3-oxocyclopentyl)acetate.

Quality Control and Analytical Verification
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For researchers in drug development, verifying the identity and purity of starting materials is a

non-negotiable step to ensure the reliability and reproducibility of experimental results.

Protocol: Purity and Identity Verification by GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique to

confirm the molecular weight and purity of volatile compounds like Ethyl 2-(3-
oxocyclopentyl)acetate.

1. Sample Preparation:

Prepare a 1 mg/mL stock solution of the supplied Ethyl 2-(3-oxocyclopentyl)acetate in a
high-purity solvent such as ethyl acetate or dichloromethane.[3]
Perform a serial dilution to a final concentration of approximately 10-50 µg/mL.

2. GC-MS Instrument Setup (Typical Parameters):

GC Column: A standard non-polar column (e.g., DB-5ms or equivalent).
Inlet Temperature: 250°C.
Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.
Carrier Gas: Helium at a constant flow rate.
MS Detector: Electron Ionization (EI) mode at 70 eV.
Mass Range: Scan from m/z 40 to 300.

3. Data Analysis:

Purity Assessment: Integrate the peak area of the main component and any impurities. Purity
is calculated as the percentage of the main peak area relative to the total peak area.
Identity Confirmation: Analyze the mass spectrum of the main peak. The molecular ion peak
([M]⁺) should be observed at m/z 170. Key fragmentation patterns should be consistent with
the compound's structure (e.g., loss of the ethoxy group, -OC₂H₅).

A [label="Receive Chemical Shipment"]; B [label="Log Lot Number &

Review Supplier CoA"]; C [label="Prepare Sample for GC-MS Analysis"];

D [label="Run GC-MS Protocol"]; E [label="Analyze Data: Purity &

Identity"]; F [shape=diamond, label="Does Data Match\nSpecifications

(>95% Purity)?", fillcolor="#FBBC05", fontcolor="#202124"]; G
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fontcolor="#FFFFFF"]; H [label="Quarantine Lot & Contact Supplier",

fillcolor="#EA4335", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E -> F; F -> G [label="Yes"]; F -> H [label="No"];

}

Caption: Quality control workflow for incoming chemical intermediates.

Applications in Pharmaceutical Synthesis
The true value of Ethyl 2-(3-oxocyclopentyl)acetate lies in its synthetic versatility. The ketone

can be reduced, functionalized, or used in condensation reactions, while the ester can be

hydrolyzed, reduced, or converted to an amide. This dual reactivity makes it an ideal precursor

for more complex molecular architectures.

While specific patented uses for the 3-oxo isomer are less prevalent in public literature than its

2-oxo counterpart, its utility can be inferred from its structural similarity to key intermediates. It

serves as a building block for creating substituted cyclopentane rings, which are core structures

in various therapeutic agents, including prostaglandin analogues and antiviral compounds. The

synthesis of complex drug molecules often involves the step-wise elaboration of such

intermediates.[4]

Ethyl 2-(3-oxocyclopentyl)acetate Step 1:
Ketone Reduction/Functionalization

e.g., NaBH₄ Step 2:
Side Chain Elaboration

e.g., Wittig Reaction Step 3:
Ester Modification

e.g., LiOH Hydrolysis Advanced Drug Intermediate

Click to download full resolution via product page

Caption: Generalized synthetic pathway utilizing the compound.

Handling, Storage, and Safety
Adherence to proper safety protocols is paramount when handling any chemical reagent.

Information is typically derived from the Safety Data Sheet (SDS) provided by the supplier.

Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors

and contact with skin and eyes.[2]
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Storage: Store in a tightly sealed container in a dry, cool place away from incompatible

materials such as strong oxidizing agents.[1]

First Aid:

In case of skin contact: Wash off with soap and plenty of water.[2]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[2]

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[2]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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